Cas no 2034577-95-0 (N-(2-fluorophenyl)-3-[(5-fluoropyrimidin-2-yl)oxy]piperidine-1-carboxamide)

• Product Name: N-(2-fluorophenyl)-3-[(5-fluoropyrimidin-2-yl)oxy]piperidine-1-carboxamide
• CAS No: 2034577-95-0
• MF: C₁₆H₁₆F₂N₄O₂
• MW: 334.320650100708
• CID: 5337049
• Update Time: 2025-05-23

N-(2-fluorophenyl)-3-[(5-fluoropyrimidin-2-yl)oxy]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-3-((5-fluoropyrimidin-2-yl)oxy)piperidine-1-carboxamide
• N-(2-fluorophenyl)-3-(5-fluoropyrimidin-2-yl)oxypiperidine-1-carboxamide
• N-(2-fluorophenyl)-3-[(5-fluoropyrimidin-2-yl)oxy]piperidine-1-carboxamide

• Inchi： 1S/C16H16F2N4O2/c17-11-8-19-15(20-9-11)24-12-4-3-7-22(10-12)16(23)21-14-6-2-1-5-13(14)18/h1-2,5-6,8-9,12H,3-4,7,10H2,(H,21,23)
• InChI Key： VZNUPKPCBWDDRP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(N1CCCC(C1)OC1N=CC(=CN=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 421
• XLogP3: 2.1
• Topological Polar Surface Area: 67.4

Additional information on N-(2-fluorophenyl)-3-[(5-fluoropyrimidin-2-yl)oxy]piperidine-1-carboxamide

Comprehensive Overview of N-(2-fluorophenyl)-3-[(5-fluoropyrimidin-2-yl)oxy]piperidine-1-carboxamide (CAS No. 2034577-95-0)

The compound N-(2-fluorophenyl)-3-[(5-fluoropyrimidin-2-yl)oxy]piperidine-1-carboxamide (CAS No. 2034577-95-0) is a fluorinated piperidine derivative with significant potential in pharmaceutical research and development. Its unique structure, featuring a fluorophenyl group and a fluoropyrimidinyloxy moiety, makes it a subject of interest for drug discovery, particularly in targeting specific enzymatic pathways. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design.

In recent years, the demand for fluorinated piperidine derivatives has surged, driven by their applications in oncology and central nervous system (CNS) disorders. The presence of fluorine atoms in N-(2-fluorophenyl)-3-[(5-fluoropyrimidin-2-yl)oxy]piperidine-1-carboxamide enhances its binding affinity to biological targets, a feature highly sought after in kinase inhibitors and GPCR modulators. This aligns with current trends in precision medicine, where structure-activity relationship (SAR) studies are pivotal for optimizing therapeutic efficacy.

The synthesis of CAS No. 2034577-95-0 involves multi-step organic reactions, including nucleophilic aromatic substitution and carboxamide formation. Its piperidine core serves as a versatile scaffold, enabling further functionalization for diverse pharmacological applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity, meeting stringent regulatory standards for preclinical studies.

From an industrial perspective, N-(2-fluorophenyl)-3-[(5-fluoropyrimidin-2-yl)oxy]piperidine-1-carboxamide is often discussed in the context of small molecule drug development and intellectual property (IP) strategies. Patent filings and literature reviews highlight its potential as a lead compound for treating inflammatory and proliferative diseases. This has sparked collaborations between academia and biotech firms, aiming to accelerate translational research.

Environmental and safety profiles of fluorinated compounds are also under scrutiny, with green chemistry principles guiding synthetic optimizations. Researchers are exploring solvent-free reactions and catalytic methods to reduce waste generation, addressing sustainability concerns without compromising yield or quality. Such advancements are critical for aligning with global initiatives like the UN Sustainable Development Goals (SDGs).

In summary, N-(2-fluorophenyl)-3-[(5-fluoropyrimidin-2-yl)oxy]piperidine-1-carboxamide represents a promising candidate in medicinal chemistry, bridging gaps between molecular design and therapeutic innovation. Its CAS No. 2034577-95-0 serves as a key identifier for researchers navigating chemical databases and regulatory frameworks, underscoring its relevance in contemporary drug discovery pipelines.